3-(4-Pentenyloxy)pyrrolidine hydrochloride
Overview
Description
Molecular Structure Analysis
The pyrrolidine ring, a five-membered nitrogen heterocycle, is a key feature of this compound . This saturated scaffold allows efficient exploration of the pharmacophore space due to sp3-hybridization . It also contributes to the stereochemistry of the molecule and increases three-dimensional (3D) coverage due to the non-planarity of the ring .Scientific Research Applications
1. Catalysis and Hydroamination
The application of 3-(4-Pentenyloxy)pyrrolidine hydrochloride in catalytic processes is demonstrated in a study where it undergoes intramolecular hydroamination to form pyrrolidine derivatives. This process exhibits excellent functional group compatibility and low moisture sensitivity, highlighting its utility in chemical synthesis (Bender & Widenhoefer, 2005).
2. Synthesis of Biologically Active Compounds
A study has utilized this compound for the asymmetric synthesis of biologically active compounds. This involves Sharpless reaction, asymmetric epoxidation, and cyclization to create chiral building blocks for synthesizing various natural products (Takahata et al., 1991).
3. Structural Analysis
Research on the molecular and crystal structure of derivatives of this compound reveals insights into its chemical properties and potential applications in material science. The packing arrangement of these compounds is dominated by strong dipolar carbonyl-carbonyl interaction (Zugenmaier, 2013).
4. Biochemical Studies
Biochemical studies involving this compound derivatives have been conducted. These studies include NMR spectroscopy and crystallography to understand the conformational properties of these compounds, which are significant in biochemical and pharmacological research (Burgos et al., 1992).
5. Synthesis of Pyrrolidines
This compound is used in the synthesis of various pyrrolidine derivatives. These syntheses involve different methods like cycloaddition reactions and provide insights into the versatility of this compound in organic synthesis (Liu et al., 2007).
Properties
IUPAC Name |
3-pent-4-enoxypyrrolidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO.ClH/c1-2-3-4-7-11-9-5-6-10-8-9;/h2,9-10H,1,3-8H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUXSUGPFGRLBHQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCCOC1CCNC1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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